(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C13H20N4O3S2/c1-10-12(21-15-14-10)13(18)17-6-4-16(5-7-17)11-2-8-22(19,20)9-3-11/h11H,2-9H2,1H3
• InChI Key: PTZSXBDUJJMFOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCN(CC2)C3CCS(=O)(=O)CC3
• Molecular Formula: C13H20N4O3S2
• Molecular Weight: 344.5 g/mol

Description

(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C13H20N4O3S2 and its molecular weight is 344.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Potential

A study conducted by Gharu (2014) explored the synthesis of a new class of thiadiazole, which includes compounds similar to (4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone. This class was created using an efficient microwave-assisted green synthetic approach. The synthesized compounds demonstrated potential in antioxidant activity and were also screened for antibacterial properties (Gharu, 2014).

Biological Activities of Novel Derivatives

Xia (2015) synthesized a series of 1,3,4-thiadiazole amide compounds containing piperazine, which showed inhibitory effects on Xanthomonas campestris pv. oryzae, indicating their potential as antimicrobial agents. Additionally, some derivatives demonstrated antiviral activity against tobacco mosaic virus (Xia, 2015).

Antimicrobial and Antiviral Properties

Patel et al. (2011) conducted research on the synthesis and antimicrobial activity of new pyridine derivatives, including compounds similar to our chemical of interest. These derivatives were found to exhibit variable and modest activity against certain bacteria and fungi, highlighting their potential in antimicrobial applications (Patel et al., 2011).